Cas no 2680676-79-1 (Tert-butyl 4-(3-cyanopyrazin-2-yl)-2-methylpiperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(3-cyanopyrazin-2-yl)-2-methylpiperazine-1-carboxylate
• CAS No: 2680676-79-1
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 6367976
• PubChem ID: 165922428
• Update Time: 2025-08-05

Tert-butyl 4-(3-cyanopyrazin-2-yl)-2-methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680676-79-1
• EN300-28290985
• tert-butyl 4-(3-cyanopyrazin-2-yl)-2-methylpiperazine-1-carboxylate
• Tert-butyl 4-(3-cyanopyrazin-2-yl)-2-methylpiperazine-1-carboxylate

• Inchi： 1S/C15H21N5O2/c1-11-10-19(13-12(9-16)17-5-6-18-13)7-8-20(11)14(21)22-15(2,3)4/h5-6,11H,7-8,10H2,1-4H3
• InChI Key： JPVSQXWVLVFCOX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C(C#N)=NC=CN=2)CC1C)=O

Computed Properties

• Exact Mass: 303.16952493g/mol
• Monoisotopic Mass: 303.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Tert-butyl 4-(3-cyanopyrazin-2-yl)-2-methylpiperazine-1-carboxylate

Introduction to Tert-butyl 4-(3-cyanopyrazin-2-yl)-2-methylpiperazine-1-carboxylate (CAS No. 2680676-79-1)

Tert-butyl 4-(3-cyanopyrazin-2-yl)-2-methylpiperazine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2680676-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine derivatives class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a cyanopyrazine moiety, and a methylpiperazine ring, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The tert-butyl group at the carboxylate position enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. Meanwhile, the 3-cyanopyrazin-2-yl substituent introduces a polar electron-withdrawing group, influencing the compound's solubility and reactivity. These structural elements collectively contribute to the compound's potential as a scaffold for drug discovery, particularly in targeting neurological and inflammatory disorders.

In recent years, piperazine derivatives have been extensively studied for their role in modulating neurotransmitter systems. The methylpiperazine ring in this compound suggests potential interactions with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. Preliminary studies have indicated that analogs of this structure may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for further pharmacological exploration.

Advances in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds. The molecular structure of Tert-butyl 4-(3-cyanopyrazin-2-yl)-2-methylpiperazine-1-carboxylate has been subjected to virtual screening using molecular docking techniques to identify potential binding interactions with biological targets. These simulations have highlighted its potential as an antagonist or modulator of key proteins involved in metabolic and inflammatory pathways.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. Researchers have leveraged its scaffold to design derivatives with enhanced potency and selectivity. For instance, modifications at the cyanopyrazine moiety have been shown to alter binding affinities and pharmacokinetic profiles, offering a means to fine-tune therapeutic effects.

The synthesis of Tert-butyl 4-(3-cyanopyrazin-2-yl)-2-methylpiperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent requirements for preclinical and clinical studies.

Recent publications have explored the pharmacological profile of related piperazine derivatives, providing insights into their mechanisms of action. For example, studies on structurally similar compounds have demonstrated their ability to modulate ion channels and G-protein coupled receptors (GPCRs). Given these findings, Tert-butyl 4-(3-cyanopyrazin-2-yl)-2-methylpiperazine-1-carboxylate may exhibit similar effects, though further experimental validation is necessary.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique chemical properties make it suitable for use in agrochemicals and material science, where piperazine derivatives are known for their chelating and stabilizing capabilities. This broad utility underscores the importance of continued research into its applications across multiple domains.

In conclusion, Tert-butyl 4-(3-cyanopyrazin-2-yl)-2-methylpiperazine-1-carboxylate (CAS No. 2680676-79-1) represents a promising candidate for drug development due to its well-designed molecular architecture and demonstrated biological activity. Ongoing research aims to elucidate its full therapeutic potential and optimize its synthetic pathways for large-scale production. As our understanding of molecular interactions evolves, compounds like this one will continue to play a pivotal role in advancing medical science.